Cas no 291525-41-2 (2,6-Heptanedione, 3-benzoyl-1,1,1-trifluoro-)

• Product Name: 2,6-Heptanedione, 3-benzoyl-1,1,1-trifluoro-
• CAS No: 291525-41-2
• MF: C₁₄H₁₃F₃O₃
• MW: 286.246434926987
• CID: 1439433
• Update Time: 2024-08-15

2,6-Heptanedione, 3-benzoyl-1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 2,6-Heptanedione, 3-benzoyl-1,1,1-trifluoro-
• 1-phenyl-2-trifluoroacetyl-1,5-hexanedione

• Inchi： 1S/C14H13F3O3/c1-9(18)7-8-11(13(20)14(15,16)17)12(19)10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3
• InChI Key： LYDBYSXKAAOELJ-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)C(C(=O)C1=CC=CC=C1)CCC(=O)C

Computed Properties

• Exact Mass: 286.08169

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 382.4±42.0 °C(Predicted)
• PSA: 51.21
• pka: 6.13±0.59(Predicted)